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For Researchers, Scientists, and Drug Development Professionals

Introduction

N-[4-(4-aminophenoxy)phenyl]acetamide is a chemical compound with potential applications in
pharmaceutical and materials science research. As with any chemical substance, a thorough
understanding of its properties and potential hazards is paramount for safe handling and use in a
laboratory setting. This technical guide provides a comprehensive overview of the material safety
information for N-[4-(4-aminophenoxy)phenyl]acetamide, compiled from available data and analysis
of structurally related compounds. It is designed to equip researchers, scientists, and drug
development professionals with the necessary knowledge to handle this substance responsibly and
effectively.

Chemical Identification

A clear identification of the substance is the first step in ensuring safe handling.
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Identifier Value Source
. N-[4-(4-

Chemical Name ) . PubChem[1]
aminophenoxy)phenyllacetamide

CAS Number 2687-41-4 PubChem[1]

Molecular Formula C14H14N202 PubChem[1]

Molecular Weight 242.27 g/mol PubChem[1]
N-(4-(4-
Aminophenoxy)phenyl)acetamide

Synonyms , N-Acetyl-4,4'-diaminodiphenyl PubChem[1]
ether, 4'-(p-

Aminophenoxy)acetanilide

digraph "Chemical Structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];
node [shape=plaintext];

edge [color="#202124"];

// Atom nodes
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02 [label="0"];
C9 [label="C"1;
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H5[label="H"];
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// Benzene ring 1 with acetamide group
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// Ether linkage
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// Benzene ring 2 with amino group
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-- C11;
-- C12;

© 2026 BenchChem. All rights reserved.

3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265528?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Cl12 -- C13;
C13 -- C14;
C14 -- C9;
Cl1l2 -- N2;
N2 -- H5;
N2 -- H6;
}

Figure 1: Chemical Structure of N-[4-(4-aminophenoxy)phenyl]lacetamide

Hazard Identification and Precautionary Measures

While a specific Material Safety Data Sheet (MSDS) for N-[4-(4-aminophenoxy)phenyl]acetamide is
not readily available, an analysis of structurally similar compounds, such as other acetamides and
aromatic amines, allows for an informed assessment of potential hazards.

Potential Health Effects:

Eye Irritation: Similar compounds can cause serious eye irritation.[2]

Skin Irritation: May cause skin irritation upon prolonged or repeated contact.[2]

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[2]

Harmful if Swallowed: Some related compounds are harmful if swallowed.[2]

Precautionary Statements:

Wash hands and any exposed skin thoroughly after handling.[3]

Wear protective gloves, protective clothing, eye protection, and face protection.[3]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Use only outdoors or in a well-ventilated area.[3]

Do not eat, drink, or smoke when using this product.[4]
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Hazard Identification

Potential for eye, skin, and respiratory irritation.
May be harmful if swallowed.
Handle with care, avoiding dust generation.

Click to download full resolution via product page
Figure 2: Summary of Potential Hazards

First-Aid Measures

In the event of exposure, prompt and appropriate first-aid is crucial. The following measures are
recommended based on best practices for handling similar chemical compounds.

¢ Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[5]

« Skin Contact: In case of skin contact, immediately wash with plenty of soap and water while
removing all contaminated clothing and shoes. Get medical attention if irritation develops.[3]

+ Eye Contact: If the substance comes into contact with the eyes, rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation
persists, get medical advice/attention.[3]

¢ Ingestion: If swallowed, rinse the mouth with water. Do NOT induce vomiting. Call a poison center
or doctor/physician if you feel unwell.[3]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize risk.
Handling:

+ Handle in a well-ventilated place.[5]

« Wear suitable protective clothing, including gloves and eye/face protection.[3]

« Avoid contact with skin and eyes.[3]
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¢ Avoid the formation of dust and aerosols.[5]

¢ Use non-sparking tools.[5]

Storage:

« Store in a tightly closed container.

o Keep in a dry, cool, and well-ventilated place.[5]

« Store away from incompatible materials such as strong oxidizing agents.[4]
Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are vital for minimizing exposure.
Engineering Controls:

+ Ensure adequate ventilation, especially in enclosed areas.

¢ Use a chemical fume hood when handling significant quantities or if dust is generated.
Personal Protective Equipment:

* Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[3]

« Skin Protection: Wear nitrile rubber gloves and a laboratory coat.[4]

» Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a
NIOSH-approved respirator for dusts.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of N-[4-(4-
aminophenoxy)phenyllacetamide.
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Property Value Source
Physical State Solid (predicted) -

Molecular Weight 242.27 g/mol PubChem[1]
XLogP3 24 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor Count 3 PubChem[1]
Rotatable Bond Count 3 PubChem[1]
Exact Mass 242.105527694 Da PubChem[1]
Monoisotopic Mass 242.105527694 Da PubChem[1]
Topological Polar Surface Area 64.4 A2 PubChem[1]
Heavy Atom Count 18 PubChem[1]

Stability and Reactivity

Understanding the stability and reactivity of a substance is critical for safe storage and handling.

Chemical Stability: The material is expected to be stable under normal ambient and anticipated

storage and handling conditions of temperature and pressure.[6]

Possibility of Hazardous Reactions: Aromatic amines can be incompatible with isocyanates,

halogenated organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[5]

Conditions to Avoid: Avoid generation of dust, and exposure to heat, sparks, or open flames.

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[4]

Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes of

carbon monoxide, carbon dioxide, and nitrogen oxides.[5]

Toxicological Information

No specific toxicological data for N-[4-(4-aminophenoxy)phenyl]acetamide was found. The
information below is inferred from structurally related compounds.
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¢ Acute Toxicity: Likely to be harmful if swallowed.
o Skin Corrosion/Irritation: May cause skin irritation.
o Serious Eye Damage/Irritation: May cause serious eye irritation.

« Carcinogenicity: Some related aromatic amines and acetamides are classified as potential
carcinogens. For example, the related compound N-(4-Ethoxyphenyl)acetamide (Phenacetin) is
classified as Carc. 1B.[6] Therefore, this compound should be handled with caution as a potential
carcinogen until further data is available.

Experimental Protocols
Safe Weighing and Handling of Solid N-[4-(4-aminophenoxy)phenyl]acetamide:

+ Preparation: Don appropriate PPE (lab coat, gloves, safety glasses). Ensure a chemical fume hood
is operational.

+ Work Area: Designate a specific area for handling the compound. Cover the work surface with
absorbent paper.

* Weighing: Use a microbalance within a fume hood or a balance enclosure to minimize dust
dispersion. Use a spatula to carefully transfer the solid to a tared weighing paper or container.

o Transfer: To transfer the weighed solid to a reaction vessel, gently tap the weighing paper or use a
powder funnel.

¢ Cleanup: Clean any spills immediately. Wipe down the work surface and spatula with a damp cloth.
Dispose of all contaminated materials (weighing paper, absorbent paper, gloves) in a designated
chemical waste container.

« Post-Handling: Wash hands thoroughly with soap and water after handling is complete.

Don PPE }—P{ Prepare Work Area in Fume Hood }—P{ Weigh Compound in Enclosure H Transfer to Reaction Vessel }—P{ Clean Up Spills and Work Area H Dispose of Waste H ‘Wash Hands

Click to download full resolution via product page

Figure 3: Workflow for Safe Handling of Solid N-[4-(4-aminophenoxy)phenyl]lacetamide
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Ecological Information

No specific ecological data is available for N-[4-(4-aminophenoxy)phenyl]acetamide. It is
recommended to prevent its release into the environment. Do not let the chemical enter drains.[5]

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national regulations.
The material can be disposed of by removal to a licensed chemical destruction plant or by controlled
incineration with flue gas scrubbing.[7]

Transport Information

There is no specific data available for the transport of N-[4-(4-aminophenoxy)phenyl]acetamide. It
is not expected to be regulated as a hazardous material for transportation, but it is advisable to
consult with your institution's environmental health and safety department for specific guidance.

Regulatory Information

No specific regulatory information was found for this compound. Users should consult local
regulations to ensure compliance.

Conclusion

This technical guide provides a detailed overview of the material safety considerations for N-[4-(4-
aminophenoxy)phenyl]acetamide. While a complete, officially sanctioned MSDS is not currently
available, the information presented, based on data from reliable sources and analysis of analogous
compounds, offers a strong foundation for its safe handling in a research environment. By adhering to
the principles of good laboratory practice and the specific precautions outlined in this document,
researchers can minimize risks and work safely with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended
for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we
make no warranties, express or implied, regarding the fitness of this product for every specific
experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits
your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential ress Hast

and advanced chemicals, empowering scientists and Ontario, CA 91761, United States

researchers to drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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